Cas no 2414913-97-4 (Pomalidomide-PEG3-C2-NH2 TFA)
Pomalidomide-PEG3-C2-NH2 TFA Chemical and Physical Properties
Names and Identifiers
-
- Pomalidomide-PEG3-C2-NH2 TFA
- Pomalidomide-PEG3-C2-NH2 (TFA)
- POMALIDOMIDE-PEG4-NH2 (TFA)
- AT11935
- 4-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethylamino]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;2,2,2-trifluoroacetic acid
- AKOS040743269
- T17882
- 2,2,2-trifluoroacetic acid 4-[(11-amino-3,6,9-trioxaundec-1-yl)amino]-2-(2,6-dioxohexahydropyridin-3-yl)isoindole-1,3-dione
- Cereblon Ligand-Linker Conjugates 5 (TFA) ; E3 ligase Ligand-Linker Conjugates 30 (TFA)
- Thalidomide-4-NH-PEG3-NH2 TFA
- 2414913-97-4
- CS-0100266
- 4-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethylamino]-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione;2,2,2-trifluoroacetic acid
- AS-84907
- HY-128716A
-
- Inchi: 1S/C21H28N4O7.C2HF3O2/c22-6-8-30-10-12-32-13-11-31-9-7-23-15-3-1-2-14-18(15)21(29)25(20(14)28)16-4-5-17(26)24-19(16)27;3-2(4,5)1(6)7/h1-3,16,23H,4-13,22H2,(H,24,26,27);(H,6,7)
- InChI Key: ZPYDGLGSAUHERM-UHFFFAOYSA-N
- SMILES: FC(C(=O)O[H])(F)F.O=C1C([H])(C([H])([H])C([H])([H])C(N1[H])=O)N1C(C2C([H])=C([H])C([H])=C(C=2C1=O)N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N([H])[H])=O
Computed Properties
- Exact Mass: 562.18866300g/mol
- Monoisotopic Mass: 562.18866300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 39
- Rotatable Bond Count: 13
- Complexity: 773
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 187
Pomalidomide-PEG3-C2-NH2 TFA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P935882-100mg |
Pomalidomide-PEG3-C2-NH2 (TFA) |
2414913-97-4 | 99% | 100mg |
¥3,150.00 | 2022-08-31 | |
| Chemenu | CM560401-100mg |
Pomalidomide-PEG3-C2-NH2 (TFA) |
2414913-97-4 | 97% | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM560401-500mg |
Pomalidomide-PEG3-C2-NH2 (TFA) |
2414913-97-4 | 97% | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM560401-1g |
Pomalidomide-PEG3-C2-NH2 (TFA) |
2414913-97-4 | 97% | 1g |
$*** | 2023-03-29 | |
| MedChemExpress | HY-128716A-100mg |
Pomalidomide-PEG3-C2-NH2 TFA |
2414913-97-4 | 99.0% | 100mg |
¥3500 | 2024-05-24 | |
| MedChemExpress | HY-128716A-500mg |
Pomalidomide-PEG3-C2-NH2 TFA |
2414913-97-4 | 99.0% | 500mg |
¥13500 | 2023-08-31 | |
| MedChemExpress | HY-128716A-1g |
Pomalidomide-PEG3-C2-NH2 TFA |
2414913-97-4 | 99.0% | 1g |
¥25000 | 2023-08-31 | |
| MedChemExpress | HY-128716A-2g |
Pomalidomide-PEG3-C2-NH2 TFA |
2414913-97-4 | 99.0% | 2g |
¥35000 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170906-100mg |
Pomalidomide-PEG3-C2-NH2 (TFA) |
2414913-97-4 | 95% | 100mg |
¥4550.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170906-500mg |
Pomalidomide-PEG3-C2-NH2 (TFA) |
2414913-97-4 | 95% | 500mg |
¥20250.00 | 2024-08-09 |
Pomalidomide-PEG3-C2-NH2 TFA Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Pomalidomide-PEG3-C2-NH2 TFA
Pomalidomide-PEG3-C2-NH2 TFA: A Comprehensive Overview
Pomalidomide-PEG3-C2-NH2 TFA is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug delivery systems. This compound, with its unique structure and functional groups, has the potential to revolutionize the way drugs are delivered and absorbed in the human body. The CAS number No2414913-97-4 uniquely identifies this compound, ensuring its precise identification in scientific literature and regulatory documents.
The name Pomalidomide-PEG3-C2-NH2 TFA suggests a combination of Pomalidomide, a well-known immunomodulatory drug, with a polyethylene glycol (PEG) chain and a terminal amine group. This modification is designed to enhance the pharmacokinetic properties of Pomalidomide, making it more suitable for targeted drug delivery. The inclusion of PEG3 (a three-unit PEG chain) provides hydrophilic properties, which can improve solubility and reduce immunogenicity. The C2-NH2 group further modifies the compound's surface properties, potentially enabling conjugation with other molecules or targeting ligands.
Recent studies have highlighted the importance of PEGylation in drug delivery systems. By attaching PEG chains to therapeutic molecules, researchers can significantly prolong the circulation time of drugs in the bloodstream, thereby increasing their efficacy and reducing dosing frequency. In the case of Pomalidomide-PEG3-C2-NH2 TFA, this modification not only enhances stability but also allows for potential site-specific targeting, which is crucial for treating diseases like multiple myeloma, where precise drug delivery is essential.
The TFA (trifluoroacetic acid) component in the compound indicates that it exists in its trifluoroacetate salt form. This is a common practice in pharmaceutical chemistry to optimize the physical and chemical properties of a compound for better absorption and bioavailability. The use of TFA as a counterion ensures that the compound remains stable under various storage conditions and facilitates its formulation into different dosage forms.
One of the most promising applications of Pomalidomide-PEG3-C2-NH2 TFA lies in its potential to overcome some of the limitations associated with traditional Pomalidomide therapy. For instance, Pomalidomide's efficacy can be limited by its pharmacokinetic profile and potential off-target effects. By incorporating PEGylation and other functional groups, this modified version aims to address these challenges while maintaining or improving therapeutic efficacy.
Recent research has also explored the use of Pomalidomide-PEG3-C2-NH2 TFA in combination therapies. By leveraging its enhanced pharmacokinetic properties, scientists are investigating its potential synergistic effects when administered alongside other anti-cancer agents. This approach could lead to more effective treatment regimens with fewer side effects, marking a significant advancement in oncology.
In terms of synthesis, Pomalidomide-PEG3-C2-NH2 TFA is typically prepared through a series of well-established organic chemistry techniques. The process involves coupling reactions to attach the PEG chain and amine group to Pomalidomide, followed by acidification with trifluoroacetic acid to form the final salt. This synthesis pathway ensures high purity and consistency, which are critical for pharmaceutical applications.
The characterization of Pomalidomide-PEG3-C2-NH2 TFA involves advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods allow researchers to confirm the compound's molecular structure, purity, and stability under various conditions. Such rigorous characterization is essential for ensuring compliance with regulatory standards and maintaining patient safety.
Looking ahead, Pomalidomide-PEG3-C2-NH2 TFA holds immense promise for advancing cancer therapy. Its unique combination of immunomodulatory activity with enhanced pharmacokinetic properties positions it as a potential breakthrough in treating refractory cancers like multiple myeloma. Ongoing clinical trials are expected to provide further insights into its safety profile, efficacy, and optimal dosing regimen.
In conclusion, Pomalidomide-PEG3-C2-NH2 TFA represents a cutting-edge advancement in medicinal chemistry. By leveraging PEGylation and other functional modifications, this compound has the potential to overcome existing limitations in drug delivery while offering improved therapeutic outcomes for patients. As research continues to unfold, it is anticipated that this compound will play a pivotal role in shaping future cancer treatments.
2414913-97-4 (Pomalidomide-PEG3-C2-NH2 TFA) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)